Cas no 1805983-09-8 (3-(Chloromethyl)-5-hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Chloromethyl)-5-hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine
• CAS No: 1805983-09-8
• MF: C₈H₇ClF₃NO₃
• MW: 257.59429192543
• CID: 4832128
• Update Time: 2025-06-14

3-(Chloromethyl)-5-hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7ClF3NO3/c1-15-7-4(2-9)6(5(14)3-13-7)16-8(10,11)12/h3,14H,2H2,1H3
• InChI Key： CPIVGIUEASTKLB-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(C=1OC(F)(F)F)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 2.4
• Topological Polar Surface Area: 51.6

Additional information on 3-(Chloromethyl)-5-hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine

Research Brief on 3-(Chloromethyl)-5-hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine (CAS: 1805983-09-8)

3-(Chloromethyl)-5-hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine (CAS: 1805983-09-8) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and chloromethyl functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting inflammatory and neurological disorders.

The structural features of this compound, including the presence of a hydroxy group at the 5-position and a chloromethyl group at the 3-position, make it a versatile building block for further chemical modifications. Researchers have leveraged these functional groups to design and synthesize analogs with enhanced pharmacological properties. For instance, recent work published in the Journal of Medicinal Chemistry highlights its role in the development of selective kinase inhibitors, which exhibit promising activity against specific cancer cell lines.

In addition to its utility in drug discovery, 3-(Chloromethyl)-5-hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine has been investigated for its potential as a probe in chemical biology studies. Its ability to interact with biological targets, such as enzymes and receptors, has been demonstrated through in vitro and in silico studies. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported its use in the development of fluorescent probes for imaging applications, showcasing its versatility beyond traditional pharmaceutical applications.

The synthesis and characterization of this compound have also been a focal point of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its purity and structural integrity. Furthermore, computational studies have provided insights into its reactivity and potential interactions with biological macromolecules, paving the way for its broader application in medicinal chemistry.

Looking ahead, the continued exploration of 3-(Chloromethyl)-5-hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine is expected to yield new insights into its pharmacological potential. Ongoing research aims to optimize its synthetic routes, improve its bioavailability, and expand its utility in targeted drug delivery systems. As the field of chemical biology evolves, this compound is poised to play a pivotal role in the development of next-generation therapeutics.